3-chloro-N-[2-(4-fluorophenyl)ethyl]-1-benzothiophene-2-carboxamide
Overview
Description
3-chloro-N-[2-(4-fluorophenyl)ethyl]-1-benzothiophene-2-carboxamide is a chemical compound that belongs to the class of benzothiophenes. This compound has been studied extensively due to its potential application in scientific research.
Mechanism of Action
The mechanism of action of 3-chloro-N-[2-(4-fluorophenyl)ethyl]-1-benzothiophene-2-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). The compound has also been shown to reduce the activity of certain enzymes involved in cancer growth, such as matrix metalloproteinases (MMPs) and cyclooxygenase-2 (COX-2).
Advantages and Limitations for Lab Experiments
One advantage of using 3-chloro-N-[2-(4-fluorophenyl)ethyl]-1-benzothiophene-2-carboxamide in lab experiments is its potential to inhibit the growth of cancer cells and reduce inflammation. However, one limitation is that the compound has not been extensively studied in humans, and its safety and efficacy are not fully understood.
Future Directions
There are several future directions for research on 3-chloro-N-[2-(4-fluorophenyl)ethyl]-1-benzothiophene-2-carboxamide. One direction is to study the compound's potential as a treatment for other diseases, such as diabetes and Alzheimer's disease. Another direction is to investigate the compound's safety and efficacy in human clinical trials. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential as a therapeutic agent.
Scientific Research Applications
3-chloro-N-[2-(4-fluorophenyl)ethyl]-1-benzothiophene-2-carboxamide has been found to have potential applications in scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-diabetic properties. The compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in animal models.
Properties
IUPAC Name |
3-chloro-N-[2-(4-fluorophenyl)ethyl]-1-benzothiophene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClFNOS/c18-15-13-3-1-2-4-14(13)22-16(15)17(21)20-10-9-11-5-7-12(19)8-6-11/h1-8H,9-10H2,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWUFDUFVQZQUIX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(S2)C(=O)NCCC3=CC=C(C=C3)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClFNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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